Methyl 4-(1,3-dioxolan-2-yl)-2-fluorobenzoate

• CAS No.: 936551-93-8
• Molecular Formula: C11H11FO4
• Molecular Weight: 226.20 g/mol
• IUPAC Name: methyl 4-(1,3-dioxolan-2-yl)-2-fluorobenzoate
• InChI: InChI=1S/C11H11FO4/c1-14-10(13)8-3-2-7(6-9(8)12)11-15-4-5-16-11/h2-3,6,11H,4-5H2,1H3
• InChI Key: PUNAEHRBDABJLU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2OCCO2)F

Description

Methyl 4-(1,3-dioxolan-2-yl)-2-fluorobenzoate is a useful research compound. Its molecular formula is C11H11FO4 and its molecular weight is 226.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of EXAMPLE 20B (2.0 g, 11 mmol), 1,2-ethanediol (1.0 g, 16 mmol) and p-toluenesulfonic acid monohydrate (10 mg) in benzene (10 mL) was heated under reflux with a Dean-Stark apparatus for about 6 hours. After cooling, the mixture was partitioned between ethyl acetate and brine and the organic phase washed with 10% sodium hydroxide solution and water. After concentration, the residue was purified by flash chromatography using 1:5 ethyl acetate/hexane to give the title compound (2.1 g, 80%). MS (DCI): m/z 227 (M+H)+.